Cas no 434950-56-8 (4-{[4-(4-Chlorophenyl)pyrimidin-2-yl]amino} benzoic acid)

• Product Name: 4-{[4-(4-Chlorophenyl)pyrimidin-2-yl]amino} benzoic acid
• CAS No: 434950-56-8
• MF: C₁₇H₁₂ClN₃O₂
• MW: 325.749082565308
• CID: 2197331
• PubChem ID: 21906007
• Update Time: 2025-04-21

4-{[4-(4-Chlorophenyl)pyrimidin-2-yl]amino} benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(4-Chlorophenyl)pyrimidin-2-yl]amino} benzoic acid
• 4-{[4-(4-CHLOROPHENYL)PYRIMIDIN-2-YL]AMINO}BENZOIC ACID
• DLOVDTLVTKBUFX-UHFFFAOYSA-N
• 434950-56-8
• DB-331966
• SCHEMBL4062045

• Inchi： 1S/C17H12ClN3O2/c18-13-5-1-11(2-6-13)15-9-10-19-17(21-15)20-14-7-3-12(4-8-14)16(22)23/h1-10H,(H,22,23)(H,19,20,21)
• InChI Key： DLOVDTLVTKBUFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN=C(N=1)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 325.0618043Da
• Monoisotopic Mass: 325.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.1Ų